N-cyclopentyl-4-({3,5-dimethyl-4-[(4-methylpiperidin-1-yl)sulfonyl]-1H-pyrazol-1-yl}methyl)benzamide

• IUPAC Name: N-(2-chloro-4-methylphenyl)-2-[[4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H19ClN4O2S2/c1-13-8-9-17(16(24)10-13)26-20(30)12-31-23-27-18(11-19(29)28-23)21-14(2)25-22(32-21)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3,(H,26,30)(H,27,28,29)
• InChI Key: PTGSHARHLPZYNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC(=CC(=O)N2)C3=C(N=C(S3)C4=CC=CC=C4)C)Cl
• Molecular Formula: C23H19ClN4O2S2
• Molecular Weight: 483.0 g/mol

Description

N-cyclopentyl-4-({3,5-dimethyl-4-[(4-methylpiperidin-1-yl)sulfonyl]-1H-pyrazol-1-yl}methyl)benzamide is a useful research compound. Its molecular formula is C23H19ClN4O2S2 and its molecular weight is 483. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Molecular Docking

Compounds with sulfonamide pharmacophores have been explored for their potential as Cyclooxygenase (COX-2) inhibitors through heterocyclic synthesis. Molecular docking studies suggest these compounds could act as suitable inhibitors with further modification, indicating their potential in therapeutic development against inflammation and cancer (Hassan, 2014).

Biological Evaluation and Anticancer Activity

Sulfonamide derivatives have been synthesized and evaluated for biological activities, including anticancer properties. For example, studies have found that some sulfonamide-containing compounds exhibit significant in vitro antitumor activity against specific cancer cell lines. This suggests a promising avenue for the development of new anticancer agents (Fahim & Shalaby, 2019).

Enzyme Inhibition for Therapeutic Applications

Research into sulfonamide compounds has also focused on their ability to inhibit carbonic anhydrases, which are enzymes involved in many physiological and pathological processes. Such inhibition offers potential therapeutic applications in conditions like glaucoma, epilepsy, and cancer (Ulus et al., 2016).

Development of Novel Sulfonamide Derivatives

The synthesis of new sulfonamide derivatives incorporating polynuclear heterocyclic compounds has been explored. These studies aim to develop compounds with increased ability to bind to the active sites of enzymes such as carbonic anhydrases, potentially leading to new inhibitors with specific biological activities (Komshina et al., 2020).

Synthesis and Evaluation of Benzamides

The synthesis of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides and their evaluation for biological applications demonstrates the broader interest in leveraging sulfonamide chemistry for developing compounds with potential biological and therapeutic applications (Saeed et al., 2015).